![molecular formula C16H34N4O2 B3336584 3-[6-(Diethylcarbamoylamino)hexyl]-1,1-diethylurea CAS No. 31563-40-3](/img/structure/B3336584.png)
3-[6-(Diethylcarbamoylamino)hexyl]-1,1-diethylurea
Overview
Description
3-[6-(Diethylcarbamoylamino)hexyl]-1,1-diethylurea, also known as DECA, is a chemical compound that has been widely used in scientific research due to its unique properties. DECA is a urea derivative that is primarily used as a surfactant and emulsifier in various industries. However, its potential as a research tool has been recognized due to its ability to interact with biological membranes and proteins.
Mechanism of Action
3-[6-(Diethylcarbamoylamino)hexyl]-1,1-diethylurea interacts with biological membranes and proteins through hydrophobic and hydrogen bonding interactions. These interactions alter the structure and function of the membrane or protein, leading to changes in cellular processes and signaling pathways.
Biochemical and Physiological Effects:
3-[6-(Diethylcarbamoylamino)hexyl]-1,1-diethylurea has been shown to have a range of biochemical and physiological effects, including changes in membrane fluidity, protein conformation, and enzyme activity. 3-[6-(Diethylcarbamoylamino)hexyl]-1,1-diethylurea has also been shown to have antioxidant and anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
3-[6-(Diethylcarbamoylamino)hexyl]-1,1-diethylurea has several advantages for use in lab experiments, including its ability to interact with biological membranes and proteins, its surfactant and emulsifying properties, and its low toxicity. However, 3-[6-(Diethylcarbamoylamino)hexyl]-1,1-diethylurea also has limitations, including its potential to interfere with cellular processes and its limited solubility in aqueous solutions.
Future Directions
There are several potential future directions for research on 3-[6-(Diethylcarbamoylamino)hexyl]-1,1-diethylurea, including exploring its potential as a drug delivery system for cancer treatment, investigating its interactions with specific proteins and membranes, and developing new synthesis methods for improved purity and yield. Additionally, further research is needed to fully understand the biochemical and physiological effects of 3-[6-(Diethylcarbamoylamino)hexyl]-1,1-diethylurea and its potential for use in various scientific research applications.
Scientific Research Applications
3-[6-(Diethylcarbamoylamino)hexyl]-1,1-diethylurea has been used in various scientific research applications, including drug delivery, gene therapy, and protein purification. 3-[6-(Diethylcarbamoylamino)hexyl]-1,1-diethylurea is particularly useful in drug delivery systems due to its ability to interact with biological membranes and proteins, allowing for targeted drug delivery to specific cells or tissues.
properties
IUPAC Name |
3-[6-(diethylcarbamoylamino)hexyl]-1,1-diethylurea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H34N4O2/c1-5-19(6-2)15(21)17-13-11-9-10-12-14-18-16(22)20(7-3)8-4/h5-14H2,1-4H3,(H,17,21)(H,18,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VJHDWPCXKVNNLE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)NCCCCCCNC(=O)N(CC)CC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H34N4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60321546 |
Source
|
| Record name | NSC377383 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60321546 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
314.47 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[6-(Diethylcarbamoylamino)hexyl]-1,1-diethylurea | |
CAS RN |
31563-40-3 |
Source
|
| Record name | NSC377383 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=377383 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | NSC377383 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60321546 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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